Cas no 1805438-53-2 (3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-acetic acid)

• Product Name: 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-acetic acid
• CAS No: 1805438-53-2
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4882231
• Update Time: 2025-06-15

3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-acetic acid

• Inchi： 1S/C8H5F3INO2/c9-7(10)6-3(1-5(14)15)4(12)2-13-8(6)11/h2,7H,1H2,(H,14,15)
• InChI Key： XOZZSRQUOXBCPR-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-acetic acid

Comprehensive Overview of 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-acetic acid (CAS No. 1805438-53-2)

3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-acetic acid (CAS No. 1805438-53-2) is a highly specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, has garnered attention for its role in the synthesis of bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine.

The structural features of 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-acetic acid make it a versatile intermediate in organic synthesis. Its fluorine and iodine atoms enhance electrophilic reactivity, enabling selective cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. This property is critical for constructing complex heterocycles, a topic frequently searched by chemists optimizing C-H activation strategies. Recent studies highlight its utility in radiopharmaceuticals, where the iodine-125 isotope variant is investigated for diagnostic imaging.

In agrochemical innovation, this compound’s difluoromethyl group contributes to metabolic stability, a key factor in designing crop protection agents. With global trends emphasizing sustainable agriculture, researchers are leveraging its halogen-rich scaffold to develop eco-friendly pesticides with reduced environmental persistence. Searches for "halogenated pyridine herbicides" and "fluorine in agrochemicals" reflect this industry focus, underscoring the relevance of CAS No. 1805438-53-2.

From a synthetic chemistry perspective, the compound’s carboxylic acid moiety allows facile derivatization into esters or amides, expanding its utility in medicinal chemistry. Computational studies suggest its potential as a bioisostere for carboxylic acid groups in protease inhibitors, addressing queries like "fluorine bioisosteres in drug design". Its thermal stability and solubility profile also make it suitable for high-throughput screening platforms, a hotspot in AI-driven drug discovery.

Environmental and regulatory considerations are paramount when handling 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-acetic acid. While not classified as hazardous, its iodo component necessitates proper waste management to prevent halogen accumulation. This aligns with searches on "green chemistry halogen handling", emphasizing industry best practices. Analytical methods like HPLC-MS and NMR are routinely employed for purity assessment, ensuring compliance with Good Manufacturing Practice (GMP) standards.

The commercial availability of CAS No. 1805438-53-2 through specialty chemical suppliers has facilitated its adoption in academia and industry. Patent landscapes reveal its inclusion in intellectual property filings for anticancer and antiviral compounds, resonating with searches on "patented pyridine derivatives". As the demand for fluorine-containing APIs rises, this compound’s role in structure-activity relationship (SAR) studies is expected to grow exponentially.

In conclusion, 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-acetic acid represents a multifaceted tool for modern chemical research. Its intersection with trending topics like personalized medicine, sustainable chemistry, and computational molecular design positions it as a compound of enduring scientific and industrial value. Ongoing investigations into its pharmacokinetic properties and scalable synthesis routes will further solidify its place in the molecular toolbox of the 21st century.